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Chemical Profile of Thiogeraniol

Thiogeraniol, also known as (E)-3,7-dimethyl-2,6-octadien-1-thiol or geranyl mercaptan, is a powerful

flavor and fragrance agent [1] [2].

Property Description

IUPAC Name (E)-3,7-dimethyl-2,6-octadien-1-thiol [1]

CAS Registry Number 39067-80-6 [1]

Molecular Formula C₁₀H₁₈S [1]

Molecular Weight 170.318 g/mol [1]

FEMA Number 3472 [1]

Class Acyclic monoterpene thiol [3]
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Thiogeraniol possesses an extremely powerful and distinctive aroma, characterized by a complex blend of

green, citrus, and sulfurous notes [2].

Characteristic Description

Primary Odor Extremely powerful grapefruit/cassis-green [2]

Secondary Nuances Tropical sulfur nuance [2]

Potency Extremely powerful; trace dosing is recommended [2]

Flavor Role Used as a flavoring agent in food and perfume industries [3]

Synthesis and Experimental Protocols

Thiogeraniol can be synthesized from geraniol, and one common method involves a multi-step process

through a geranyl halide intermediate [4].
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Synthesis of thiogeraniol from geraniol [4].

Detailed Synthesis Protocol from Geraniol [4]

Step 1: Preparation of Geranyl Chloride

Reagents: Geraniol, carbon tetrachloride (CCl₄), triphenylphosphine (PPh₃)

Procedure: Add triphenylphosphine to geraniol and carbon tetrachloride. Stir the reaction mixture for
several hours at room temperature.

Work-up: After the reaction is complete, the mixture can be filtered. The filtrate is concentrated, often
using a rotary evaporator, to obtain geranyl chloride.

Step 2: Reaction with Thiourea to Form an Isothiouronium Salt

Reagents: Geranyl chloride (from Step 1), thiourea, ethanol (as a solvent)
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Procedure: Add geranyl chloride to a solution of thiourea in ethanol. Heat the mixture to reflux for a

specified period (e.g., 2-4 hours).
Monitoring: The reaction can be monitored by analytical techniques like gas chromatography (GC) or

TLC.

Step 3: Alkaline Hydrolysis to Thiogeraniol

Reagents: Isothiouronium salt (from Step 2), potassium hydroxide (KOH), water

Procedure: Add an aqueous solution of potassium hydroxide to the reaction mixture containing the
isothiouronium salt. Heat the resulting mixture to reflux for a set time (e.g., 1-2 hours).

Work-up & Purification: After reflux, the mixture is cooled. The product can be extracted using an
organic solvent like n-hexane, diethyl ether, or ethyl acetate. The combined organic layers are then

washed with water and possibly a saline solution, dried over an anhydrous agent like sodium sulfate,
and filtered. The solvent is removed, typically by rotary evaporation, to yield thiogeraniol as a yellow

to orange clear liquid.

Applications and Relevance

Thiogeraniol is part of the monoterpene thiol family, which is prized in the flavor and fragrance industry for

their ability to impart the characteristic smells of citrus fruits, grape must, wine, black currants, and guava

[3]. Beyond their organoleptic uses, synthetic monoterpene thiols have applications in asymmetric synthesis

as chiral auxiliaries, ligands for catalysis, and as monomers for producing green polymers [3].

Regulatory and Safety Notes

Thiogeraniol is approved as a flavoring agent (FEMA 3472), but it is important to note that the FDA no

longer provides for the use of this synthetic flavoring substance [1]. Always consult current regulatory

guidelines for the latest status in your region.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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